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Compound of Interest

Compound Name: 3,4-Dimethyl-1-pentanol

Cat. No.: B1606748

Technical Data Sheet: 3,4-Dimethyl-1-pentanol
Introduction

This document provides core physicochemical data for 3,4-Dimethyl-1-pentanol, a branched-
chain alcohol. The information presented herein is intended for researchers, scientists, and
professionals in drug development and chemical synthesis. This guide focuses on the
fundamental molecular properties, specifically its chemical formula and molecular weight,
derived from established chemical databases.

Molecular Identity and Properties

3,4-Dimethyl-1-pentanol is an organic compound classified as a primary alcohol. Its structure
consists of a five-carbon pentanol backbone with two methyl group substituents at positions 3
and 4.

The molecular formula for 3,4-Dimethyl-1-pentanol is C7H160.[1][2][3][4][5] This formula
indicates that each molecule of the compound contains:

e 7 Carbon (C) atoms
e 16 Hydrogen (H) atoms

e 1 Oxygen (O) atom
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Based on its chemical formula, the molecular weight is calculated as follows:

e Carbon (C): 7 atoms x 12.011 u =84.077 u

e Hydrogen (H): 16 atoms x 1.008 u = 16.128 u

e Oxygen (O): 1 atom x 15.999 u = 15.999 u

Total Molecular Weight: 84.077 + 16.128 + 15.999 = 116.204 u

This value is consistent with data available in chemical databases, which report the molecular
weight as approximately 116.20 g/mol .[1][4][6]

Data Summary

For ease of reference, the key quantitative data for 3,4-Dimethyl-1-pentanol are summarized
in the table below.

Property Value Source Citation
Molecular Formula C7H160 [LI[21[3][4][5]
Molar Mass 116.20 g/mol [1114]

Exact Mass 116.120115130 Da [1114]

IUPAC Name 3,4-dimethylpentan-1-ol [2][3]

CAS Registry Number 6570-87-2 [21[31[5]

Experimental Protocols & Methodologies

Methodology for Molecular Weight Determination:

The molecular weight presented is a calculated value based on the compound's molecular
formula, derived from its known chemical structure. The calculation employs the standard
atomic weights of the constituent elements (Carbon, Hydrogen, and Oxygen) as established by
the International Union of Pure and Applied Chemistry (IUPAC).
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 Structural Elucidation: The structure of 3,4-Dimethyl-1-pentanol is determined using
standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy
and Mass Spectrometry (MS).

o Formula Derivation: From the confirmed structure, the molecular formula (C7H160) is
established by counting the number of atoms of each element.

o Calculation: The molecular weight is computed by summing the atomic weights of all atoms
in the formula. The exact mass is calculated using the mass of the most abundant isotopes
of the elements, which is a standard practice in mass spectrometry.[1][4]

Logical Relationships

While a complex signaling pathway is not applicable to a single small molecule, the logical
relationship between its structural components and its fundamental properties can be
visualized.

Chemical Structure

Derivation Calculated Properties
Pentanol Backbone (C5H110H) Sum of

(e B ETE ZelingFIEE | Atomic Weights Molecular Weight
| C7H160 ~116.20 g/mol

Two Methyl Groups (2 x CH3)
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Caption: Derivation of molecular weight from chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606748#3-4-dimethyl-1-pentanol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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